Cas no 125639-56-7 (1-(4-butylphenyl)ethan-1-ol)
1-(4-butylphenyl)ethan-1-ol structure
Product Name:1-(4-butylphenyl)ethan-1-ol
CAS No:125639-56-7
MF:C12H18O
MW:178.270723819733
MDL:MFCD08442547
CID:4490731
PubChem ID:16769364
Update Time:2023-11-24
1-(4-butylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-butyl-α-methyl-
- 1-(4-BUTYLPHENYL)ETHANOL
- 1-(4-Butylphenyl)ethan-1-ol
- CS-0297426
- EN300-295578
- 1-(4-n-Butylphenyl)ethanol
- SCHEMBL3952158
- 125639-56-7
- AKOS000125156
- 1-(4-butylphenyl)ethan-1-ol
-
- MDL: MFCD08442547
- Inchi: 1S/C12H18O/c1-3-4-5-11-6-8-12(9-7-11)10(2)13/h6-10,13H,3-5H2,1-2H3
- InChI Key: IMXTYZIZHGRRMC-UHFFFAOYSA-N
- SMILES: CCCCC1C=CC(C(O)C)=CC=1
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
1-(4-butylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427058-1 g |
1-(4-n-Butylphenyl)ethanol |
125639-56-7 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB427058-5 g |
1-(4-n-Butylphenyl)ethanol |
125639-56-7 | 5g |
€1373.40 | 2023-04-23 | ||
| Enamine | EN300-295578-0.05g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 0.05g |
$407.0 | 2023-09-06 | ||
| Enamine | EN300-295578-0.1g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 0.1g |
$427.0 | 2023-09-06 | ||
| Enamine | EN300-295578-0.25g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 0.25g |
$447.0 | 2023-09-06 | ||
| Enamine | EN300-295578-0.5g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 0.5g |
$465.0 | 2023-09-06 | ||
| Enamine | EN300-295578-1.0g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-295578-2.5g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 2.5g |
$949.0 | 2023-09-06 | ||
| Enamine | EN300-295578-5.0g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 5.0g |
$2110.0 | 2023-02-27 | ||
| Enamine | EN300-295578-10.0g |
1-(4-butylphenyl)ethan-1-ol |
125639-56-7 | 10.0g |
$3131.0 | 2023-02-27 |
1-(4-butylphenyl)ethan-1-ol Related Literature
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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